octahydro-1H-inden-1-amine hydrochloride
Description
Octahydro-1H-inden-1-amine hydrochloride is an organic compound . It is a derivative of amines, which are organic compounds that resemble ammonia where one or more hydrogen atoms are replaced by organic substituents .
Molecular Structure Analysis
The molecular formula of this compound is C9H18ClN . The structure of amines is similar to ammonia (NH3), where one or more hydrogen atoms are replaced by organic substituents .Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for octahydro-1H-inden-1-amine hydrochloride involves the reduction of indanone to indan-1-ol, followed by reductive amination with cyclohexylamine to form octahydro-1H-inden-1-amine. The amine is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "Indanone", "Cyclohexylamine", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Ethanol" ], "Reaction": [ "Indanone is reduced to indan-1-ol using sodium borohydride in ethanol.", "Indan-1-ol is reacted with cyclohexylamine in the presence of sodium hydroxide to form octahydro-1H-inden-1-amine.", "Octahydro-1H-inden-1-amine is reacted with hydrochloric acid to form the hydrochloride salt." ] } | |
CAS RN |
2095410-38-9 |
Molecular Formula |
C9H18ClN |
Molecular Weight |
175.7 |
Purity |
0 |
Origin of Product |
United States |
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